Cas no 64196-68-5 (2-Butene-1,4-diol, monoacetate, (Z)-)
64196-68-5 structure
Product Name:2-Butene-1,4-diol, monoacetate, (Z)-
CAS No:64196-68-5
MF:C6H10O3
MW:130.141802310944
CID:424758
Update Time:2024-03-01
2-Butene-1,4-diol, monoacetate, (Z)- Chemical and Physical Properties
Names and Identifiers
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- 2-Butene-1,4-diol, monoacetate, (Z)-
- 2-Butene-1,4-diol, 1-acetate, (2Z)-
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- Inchi: 1S/C6H10O3/c1-6(8)9-5-3-2-4-7/h2-3,7H,4-5H2,1H3/b3-2-
- InChI Key: MIKNOVPHRJOEBB-IHWYPQMZSA-N
- SMILES: C(OC(=O)C)/C=C\CO
Computed Properties
- Exact Mass: 148.07356
Experimental Properties
- PSA: 77.76
2-Butene-1,4-diol, monoacetate, (Z)- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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